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Compound of Interest

Compound Name: 4''-methyloxy-Daidzin

Cat. No.: B2884814 Get Quote

Technical Support Center: 4''-methyloxy-Daidzin
This technical support center provides guidance on the solubility of 4''-methyloxy-Daidzin and

addresses common issues encountered during its use in research applications.

Frequently Asked Questions (FAQs)
Q1: What is the solubility of 4''-methyloxy-Daidzin in DMSO?

4''-methyloxy-Daidzin is soluble in Dimethyl Sulfoxide (DMSO)[1][2][3]. While specific

quantitative data is limited, stock solutions can be prepared in DMSO at concentrations of 1

mM, 5 mM, and 10 mM. For context, the related compound daidzin has a solubility of

approximately 30 mg/mL in DMSO[4]. Another related isoflavone, daidzein, also shows high

solubility in DMSO[5][6].

Q2: In which other organic solvents is 4''-methyloxy-Daidzin soluble?

Currently, detailed solubility data for 4''-methyloxy-Daidzin in organic solvents other than

DMSO is not widely available. However, based on the solubility of the structurally similar

compounds daidzin and daidzein, it is likely to be soluble in other polar aprotic solvents.

Daidzin is soluble in ethanol and dimethyl formamide (DMF), with a solubility of approximately

2.5 mg/mL in ethanol and 30 mg/mL in DMF[4]. Daidzein is soluble in ethanol, acetone,

tetrahydrofuran (THF), N,N-dimethylformamide (DMF), and N-methyl-2-pyrrolidone (NMP)[5][6].
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Q3: Is 4''-methyloxy-Daidzin soluble in aqueous solutions?

Like its parent compounds daidzin and daidzein, 4''-methyloxy-Daidzin is expected to be

sparingly soluble in aqueous buffers. To achieve solubility in aqueous solutions, it is

recommended to first dissolve the compound in DMSO and then dilute it with the aqueous

buffer of choice[4][6]. For instance, daidzin has a solubility of approximately 0.5 mg/mL in a 1:1

solution of DMSO:PBS (pH 7.2)[4].

Troubleshooting Guide
Issue Possible Cause Recommended Solution

Compound does not fully

dissolve in DMSO.

The concentration is too high,

or the compound has

precipitated out of the solution.

To enhance solubility, gently

warm the solution to 37°C and

use an ultrasonic bath to aid

dissolution[2][3]. If precipitation

occurs upon storage, warm the

solution and sonicate before

use.

Precipitation occurs when

diluting the DMSO stock

solution with an aqueous

buffer.

The final concentration of the

compound in the aqueous

buffer is above its solubility

limit. The percentage of DMSO

in the final solution is too low.

Increase the proportion of

DMSO in the final aqueous

solution. Prepare a more

diluted stock solution in DMSO

before further dilution in the

aqueous buffer. Ensure the

final concentration in the

aqueous buffer does not

exceed its solubility limit.

Compound degrades upon

storage.

The compound is unstable in

the prepared solvent or at the

storage temperature. Aqueous

solutions of many isoflavones

are not stable for long periods.

For long-term storage, it is

recommended to store the

DMSO stock solution in

aliquots at -20°C or -80°C to

avoid repeated freeze-thaw

cycles[2]. It is advised to use

freshly prepared aqueous

solutions and not to store them

for more than one day[4].
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Quantitative Solubility Data
The following table summarizes the available solubility data for 4''-methyloxy-Daidzin and its

related compounds.

Compound Solvent Temperature Solubility

4''-methyloxy-Daidzin DMSO Not Specified Soluble[1][2][3]

Daidzin DMSO Not Specified ~30 mg/mL[4]

DMF Not Specified ~30 mg/mL[4]

Ethanol Not Specified ~2.5 mg/mL[4]

DMSO:PBS (1:1, pH

7.2)
Not Specified ~0.5 mg/mL[4]

Daidzein DMSO 298.15 K High

NMP 298.15 K High

DMF 298.15 K High

THF 298.15 K Moderate

Acetone 298.15 K Moderate

Ethanol 298.15 K Low

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of 4''-
methyloxy-Daidzin in DMSO
Materials:

4''-methyloxy-Daidzin (MW: 430.4 g/mol )

Anhydrous DMSO

Sterile microcentrifuge tubes
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Vortex mixer

Ultrasonic bath

Procedure:

Weigh out 4.304 mg of 4''-methyloxy-Daidzin.

Transfer the compound to a sterile microcentrifuge tube.

Add 1 mL of anhydrous DMSO to the tube.

Vortex the solution for 1-2 minutes to facilitate dissolution.

If the compound is not fully dissolved, gently warm the tube to 37°C and sonicate in an

ultrasonic bath for 5-10 minutes[2][3].

Visually inspect the solution to ensure there are no visible particles.

Store the stock solution in aliquots at -20°C or -80°C.

Signaling Pathway
4''-methyloxy-Daidzin has been isolated from Cordyceps militaris grown on germinated

soybeans and has been shown to possess immunomodulating and antiallergic activities[2][3]

[7]. The diagram below illustrates a simplified, hypothetical workflow for investigating the anti-

inflammatory effects of 4''-methyloxy-Daidzin on a cellular level.
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Experimental Workflow: Investigating Anti-inflammatory Effects

Preparation Cell Culture & Treatment

Analysis

Prepare 10 mM stock of
4''-methyloxy-Daidzin in DMSO

Pre-treat cells with
4''-methyloxy-Daidzin

Culture Macrophages
(e.g., RAW 264.7)

Stimulate with LPS to
induce inflammation

Measure Nitric Oxide
(Griess Assay)

Measure Pro-inflammatory Cytokines
(e.g., TNF-α, IL-6) by ELISA

Western Blot for
NF-κB pathway proteins

Click to download full resolution via product page

Caption: Workflow for studying the anti-inflammatory properties of 4''-methyloxy-Daidzin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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